Cas no 2171748-80-2 (3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171748-80-2
• MF: C₃₃H₃₀N₂O₆
• MW: 550.601109027863
• CID: 5925879
• PubChem ID: 165813486
• Update Time: 2025-05-24

3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-({[4-(benzyloxy)phenyl]methyl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171748-80-2
• EN300-1479944

• Inchi： 1S/C33H30N2O6/c36-31(37)18-30(32(38)34-19-22-14-16-24(17-15-22)40-20-23-8-2-1-3-9-23)35-33(39)41-21-29-27-12-6-4-10-25(27)26-11-5-7-13-28(26)29/h1-17,29-30H,18-21H2,(H,34,38)(H,35,39)(H,36,37)
• InChI Key： VIOCYRBLFGEVJH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 550.21038668g/mol
• Monoisotopic Mass: 550.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171748-80-2)

3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171748-80-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both benzyloxy and 9H-fluoren-9-yl (Fmoc) protective groups, makes it a valuable intermediate for constructing complex biomolecules. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential applications in drug discovery.

The growing interest in peptide-based therapeutics has driven demand for high-purity intermediates like 3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. With the rise of personalized medicine and bioconjugation techniques, this compound is increasingly relevant in the development of targeted drug delivery systems. Its Fmoc-protected amino acid moiety ensures compatibility with modern automated synthesizers, addressing the need for efficiency in high-throughput screening (HTS) workflows.

From a chemical perspective, the benzyloxy group in this compound provides stability during synthesis, while the Fmoc group offers selective deprotection under mild conditions—a critical feature for maintaining peptide integrity. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, a topic frequently queried by quality control specialists. The compound’s solubility in polar aprotic solvents (e.g., DMF or DMSO) further enhances its utility in bioconjugation reactions.

Recent advancements in green chemistry have spurred discussions about sustainable synthesis routes for intermediates like CAS No. 2171748-80-2. Researchers are exploring catalytic methods to reduce waste generation during its production, aligning with global Environmental, Social, and Governance (ESG) goals. Additionally, its potential role in antibody-drug conjugates (ADCs)—a hot topic in oncology research—has been highlighted in several preclinical studies.

Storage and handling recommendations for this compound often appear in search queries. It is typically stored at 2–8°C under inert conditions to prevent degradation of the Fmoc group. Stability studies indicate compatibility with common lyophilization processes, making it suitable for long-term storage in pharmaceutical applications. These practical insights are crucial for laboratories optimizing peptide manufacturing protocols.

In summary, 3-({4-(benzyloxy)phenylmethyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a critical building block at the intersection of medicinal chemistry and biotechnology. Its dual-functional design caters to evolving needs in precision medicine, while ongoing research continues to uncover novel applications in biomaterials and diagnostic probes. As synthetic methodologies advance, this compound is poised to remain a staple in cutting-edge therapeutic development.